Cas no 54669-75-9 (Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-)

• Product Name: Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-
• CAS No: 54669-75-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 353974
• PubChem ID: 12270325
• Update Time: 2025-04-19

Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexan-1-one
• DTXSID80483357
• SCHEMBL5756343
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexanone
• 2-(p-methoxyphenacyl)cyclohexanone
• 54669-75-9
• CABDOYSYTKMUPL-UHFFFAOYSA-N

• Inchi： 1S/C15H18O3/c1-18-13-8-6-11(7-9-13)15(17)10-12-4-2-3-5-14(12)16/h6-9,12H,2-5,10H2,1H3
• InChI Key： CABDOYSYTKMUPL-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones